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Compound of Interest

Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of

tazobactam in pharmaceutical formulations and biological matrices using reversed-phase high-

performance liquid chromatography (RP-HPLC). The methodologies outlined are based on

established and validated methods to ensure accuracy, precision, and robustness.

Introduction
Tazobactam is a potent β-lactamase inhibitor combined with β-lactam antibiotics, such as

piperacillin, to combat bacterial resistance. Accurate and reliable analytical methods are crucial

for quality control during drug manufacturing, formulation development, and pharmacokinetic

studies. Liquid chromatography is the predominant technique for the analysis of tazobactam,

offering high specificity and sensitivity.
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Several RP-HPLC methods have been developed and validated for the simultaneous

determination of tazobactam and piperacillin. The following tables summarize the key

chromatographic parameters from various published methods, providing a comparative

overview to aid in method selection and development.

Table 1: HPLC-UV Methods for Tazobactam Analysis

Parameter Method 1 Method 2 Method 3 Method 4

Stationary Phase

Inertsil-C18 ODS

(250 x 4.6 mm, 5

µm)[1]

Agilent C18 (250

x 4.6 mm, 5 µm)

[2]

Inertsil ODS 3V

(150 x 4.6 mm, 5

µm)[3]

Qualisil gold C8

(250 x 4.6 mm, 5

µm)[4]

Mobile Phase

Methanol: 25mM

KH2PO4 buffer

(pH 6.4) (80:20,

v/v)[1]

Methanol: 0.1%

Orthophosphoric

Acid in water

(85:15, v/v)[2]

Acetonitrile:

Triethylamine

(50:50, v/v), pH

3.5[3]

Methanol: Water

(55:45, v/v)[4]

Flow Rate 1.0 mL/min[1] 0.7 mL/min[2] 1.0 mL/min[3] Not Specified

Detection

Wavelength
225 nm[1] 231 nm[2] 226 nm[3][5] 215 nm[4]

Injection Volume 20 µL 20 µL[2] 20 µL[3] 20 µL

Column

Temperature
Ambient[1] Not Specified

Room

Temperature (20-

25°C)[3]

Not Specified

Retention Time

(Tazobactam)
Not Specified Not Specified

Approx. 4.270

min[3]
Not Specified

Table 2: Performance Characteristics of HPLC-UV Methods
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Parameter Method 1 Method 2 Method 3 Method 4

Linearity Range

(Tazobactam)
2.5-10 µg/mL[1] 2-10 µg/mL[2]

10-30 µg/mL[3]

[5]
1-12 µg/mL[4]

Correlation

Coefficient (r²)
> 0.999[1] 0.9999[2] > 0.996[3] > 0.999[4]

LOD

(Tazobactam)
Not Specified 0.143 µg/mL[2] 0.53 µg/mL[5] Not Specified

LOQ

(Tazobactam)
Not Specified 0.435 µg/mL[2] 1.633 µg/mL[5] Not Specified

Accuracy (%

Recovery)
98-102% 99-101%[2] 98-102%[3] Not Specified

Precision

(%RSD)
< 2% < 2%[2] < 2.0%[5] < 2%[4]

Detailed Experimental Protocol (Based on a
Validated RP-HPLC Method)
This protocol provides a step-by-step procedure for the analysis of tazobactam in a

pharmaceutical formulation.

1. Materials and Reagents

Tazobactam Reference Standard (USP or equivalent)

Piperacillin Reference Standard (USP or equivalent)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (KH2PO4) (Analytical grade)

Orthophosphoric acid (Analytical grade)
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Water (HPLC grade)

Pharmaceutical dosage form containing Piperacillin and Tazobactam

2. Instrumentation

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector,

pump, autosampler, and column oven.

Data acquisition and processing software.

Analytical balance

pH meter

Sonicator

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

3. Chromatographic Conditions

Column: Inertsil-C18 ODS (250 x 4.6 mm, 5 µm particle size).[1]

Mobile Phase: A mixture of methanol and 25mM potassium dihydrogen phosphate buffer (pH

adjusted to 6.4 with phosphoric acid) in a ratio of 80:20 (v/v).[1]

Flow Rate: 1.0 mL/min.[1]

Detection Wavelength: 225 nm.[1]

Injection Volume: 20 µL.

Column Temperature: Ambient.[1]

4. Preparation of Solutions
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25mM Potassium Dihydrogen Phosphate Buffer (pH 6.4): Dissolve approximately 3.4 g of

KH2PO4 in 1000 mL of HPLC grade water. Adjust the pH to 6.4 with a dilute solution of

phosphoric acid.

Mobile Phase Preparation: Mix methanol and the prepared 25mM KH2PO4 buffer (pH 6.4) in

a ratio of 80:20 (v/v). Filter the mobile phase through a 0.45 µm membrane filter and degas

using a sonicator for 15 minutes.

Standard Stock Solution: Accurately weigh and transfer 10 mg of Tazobactam reference

standard and 80 mg of Piperacillin reference standard into a 100 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase to obtain a concentration of 100 µg/mL

of tazobactam and 800 µg/mL of piperacillin.

Working Standard Solution: From the standard stock solution, prepare working standard

solutions of desired concentrations by diluting with the mobile phase. For a 5 µg/mL

tazobactam and 40 µg/mL piperacillin standard, dilute 5 mL of the stock solution to 100 mL

with the mobile phase.[1]

Sample Preparation (from a pharmaceutical formulation): Take a quantity of the powdered

formulation equivalent to 10 mg of tazobactam and 80 mg of piperacillin and transfer it to a

100 mL volumetric flask. Add about 70 mL of the mobile phase and sonicate for 15 minutes

to dissolve. Make up the volume with the mobile phase and mix well. Filter the solution

through a 0.45 µm syringe filter. Further dilute an aliquot of the filtrate with the mobile phase

to obtain a final concentration within the linearity range of the method.

5. System Suitability Before starting the analysis, inject the working standard solution six times.

The system is deemed suitable for analysis if the relative standard deviation (%RSD) for the

peak areas is less than 2.0%, the theoretical plates are more than 2000, and the tailing factor is

less than 2.0.

6. Analysis Procedure Inject 20 µL of the blank (mobile phase), standard solutions, and sample

solutions into the chromatograph. Record the chromatograms and measure the peak areas for

tazobactam and piperacillin.

7. Calculation The concentration of tazobactam in the sample can be calculated using the

following formula:
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The percentage content in the pharmaceutical formulation can then be determined based on

the label claim.

Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of tazobactam.
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Caption: Workflow for Tazobactam Analysis by HPLC.
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Logical Relationship for Method Validation
The following diagram outlines the key parameters evaluated during the validation of an

analytical method for tazobactam, as per ICH guidelines.

Analytical Method Validation

Accuracy
(% Recovery)

Precision
(Repeatability & Intermediate) Specificity Linearity

(Range & Correlation) Limit of Detection Limit of Quantitation Robustness

Click to download full resolution via product page

Caption: Key Parameters of Analytical Method Validation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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